Cas no 908297-79-0 (1,3-Bis(5-carboxypyridin-2-yl)benzene)

• Product Name: 1,3-Bis(5-carboxypyridin-2-yl)benzene
• CAS No: 908297-79-0
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• CID: 995146
• PubChem ID: 53421671
• Update Time: 2025-04-20

1,3-Bis(5-carboxypyridin-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(5-carboxypyridin-2-yl)benzene
• 6-[3-(5-carboxypyridin-2-yl)phenyl]pyridine-3-carboxylic acid
• SCHEMBL503140
• DTXSID90697862
• 6,6'-(1,3-Phenylene)di(pyridine-3-carboxylic acid)
• 6-QUINOLIN-4-YL-NICOTINIC ACID
• 908297-79-0

• Inchi： 1S/C18H12N2O4/c21-17(22)13-4-6-15(19-9-13)11-2-1-3-12(8-11)16-7-5-14(10-20-16)18(23)24/h1-10H,(H,21,22)(H,23,24)
• InChI Key： XQWBCMOMUOHVIA-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1C=CC=C(C2C=CC(C(=O)O)=CN=2)C=1)=O

Computed Properties

• Exact Mass: 320.08000
• Monoisotopic Mass: 320.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 100.38000
• LogP: 3.20700